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Compound of Interest

Compound Name: Latifolin

Cat. No.: B1203211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioactive properties of Latifolin, a

neoflavonoid with demonstrated anti-inflammatory, antioxidant, and anticancer potential. By

cross-validating its effects through various assay methodologies, this document aims to offer

an objective performance assessment and support further research and development.

Experimental data from multiple studies are summarized, and detailed protocols for key assays

are provided to ensure reproducibility.

Quantitative Bioactivity of Latifolin: A Comparative
Summary
The following tables summarize the quantitative data on Latifolin's bioactivity across different

assays and cell lines, providing a clear comparison of its efficacy.

Table 1: Anti-inflammatory Activity of Latifolin
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Assay
Method

Cell Line
Parameter
Measured

Concentrati
on of
Latifolin

Result Reference

Griess Assay
Peritoneal

Macrophages

Nitric Oxide

(NO)

Production

10, 20, 40 µM
Significant

inhibition
[1]

ELISA
Peritoneal

Macrophages

Prostaglandin

E2 (PGE2)
10, 20, 40 µM

Significant

reduction
[1]

ELISA
Peritoneal

Macrophages
TNF-α 10, 20, 40 µM

Significant

reduction
[1]

ELISA
Peritoneal

Macrophages
IL-1β 10, 20, 40 µM

Significant

reduction
[1]

ELISA HaCaT cells
Interleukin-6

(IL-6)

10, 20, 40, 80

µM

Dose-

dependent

inhibition

[2]

ELISA HaCaT cells
Interleukin-8

(IL-8)

10, 20, 40, 80

µM

Dose-

dependent

inhibition

[2]

ELISA HaCaT cells

Macrophage-

derived

chemokine

(MDC)

10, 20, 40, 80

µM

Dose-

dependent

inhibition

[2]

ELISA HaCaT cells RANTES
10, 20, 40, 80

µM

Dose-

dependent

inhibition

[2]

Table 2: Antioxidant Activity of Latifolin
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Assay
Method

Cell Line
Parameter
Measured

Concentrati
on of
Latifolin

Result Reference

DCFH-DA

Assay
BJ-5ta cells

Reactive

Oxygen

Species

(ROS)

Production

5, 10, 20 µM
Significant

inhibition
[2]

Cell Viability

Assay
BJ-5ta cells

Cell Viability

(t-BHP-

induced)

5, 10, 20 µM
Increased cell

viability
[2]

Table 3: Anticancer Activity of Latifolin
Assay
Method

Cell Line
Parameter
Measured

Concentrati
on of
Latifolin

Result Reference

MTT Assay

Oral

Squamous

Carcinoma

Cells (YD-8,

YD-10B)

Cell

Proliferation
Not specified

Significant

inhibition
[2]

Wound

Healing

Assay

Oral

Squamous

Carcinoma

Cells (YD-8,

YD-10B)

Cell Migration Not specified
Effective

blocking
[2]

Boyden

Chamber

Assay

Oral

Squamous

Carcinoma

Cells (YD-8,

YD-10B)

Cell Invasion Not specified
Effective

blocking
[2]
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Key Signaling Pathways Modulated by Latifolin
Latifolin exerts its biological effects by modulating several key intracellular signaling pathways.

The diagrams below, generated using the DOT language, illustrate these pathways.
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Caption: Latifolin's anti-inflammatory mechanism.
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Caption: Latifolin's anticancer signaling pathways.
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Experimental Workflows and Logical Relationships
The following diagrams illustrate a typical experimental workflow for cross-validating the

bioactivity of a compound like Latifolin and the logical relationship between its observed

bioactivities.
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Caption: Experimental workflow for bioactivity cross-validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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